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Compound of Interest

Compound Name: Methyl 6-chloro-5-methyilpicolinate

Cat. No.: B182450

Spectroscopic Comparison: Methyl 6-chloro-5-
methylpicolinate and Its Precursors

A detailed analysis for researchers, scientists, and drug development professionals.

This guide provides a comprehensive spectroscopic comparison of Methyl 6-chloro-5-
methylpicolinate and its key precursors, 6-Chloro-5-methylpicolinic acid and 2-Chloro-3-
methylpyridine. The following sections detail the synthetic pathway, experimental protocols for
synthesis and characterization, and a comparative analysis of their spectroscopic data.

Synthetic Pathway

The synthesis of Methyl 6-chloro-5-methylpicolinate typically proceeds in a two-step
sequence from the starting material 2-Chloro-3-methylpyridine. The first step involves the
oxidation of the methyl group at the 2-position of the pyridine ring to a carboxylic acid, yielding
6-Chloro-5-methylpicolinic acid. Subsequent esterification of the carboxylic acid with methanol
affords the final product, Methyl 6-chloro-5-methylpicolinate.
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chloro-5-methylpicolinate-and-its-precursors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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